Cas no 21901-99-5 (1-(hexan-2-yl)piperidine)

• Product Name: 1-(hexan-2-yl)piperidine
• CAS No: 21901-99-5
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 3911359
• Update Time: 2025-06-08

1-(hexan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(1-methylpentyl)-
• 1-(hexan-2-yl)piperidine

• Inchi： 1S/C11H23N/c1-3-4-8-11(2)12-9-6-5-7-10-12/h11H,3-10H2,1-2H3
• InChI Key： BTNLIYZHQLSQIX-UHFFFAOYSA-N
• SMILES： N1(C(C)CCCC)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(hexan-2-yl)piperidine

Comprehensive Overview of 1-(Hexan-2-yl)piperidine (CAS No. 21901-99-5): Properties, Applications, and Industry Insights

1-(Hexan-2-yl)piperidine (CAS No. 21901-99-5) is a specialized organic compound belonging to the class of N-alkylpiperidines. This molecule features a piperidine ring substituted with a hexan-2-yl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its unique structural properties, including lipophilicity and nitrogen-based reactivity, have garnered attention in drug discovery and material science applications.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like 1-(hexan-2-yl)piperidine. Researchers are exploring its potential as a bioactive scaffold in medicinal chemistry, particularly for CNS-targeting molecules and enzyme modulators. The compound’s CAS No. 21901-99-5 is frequently searched in academic databases, reflecting its relevance in heterocyclic chemistry studies.

From a commercial perspective, 1-(hexan-2-yl)piperidine is utilized in the development of flavoring agents and fragrance additives due to its amine-derived olfactory characteristics. Manufacturers emphasize its role in high-purity intermediates, meeting stringent GMP standards for pharmaceutical applications. Analytical methods such as GC-MS and HPLC are commonly employed for quality control, ensuring compliance with REACH regulations.

The compound’s physicochemical properties—including a molecular weight of 169.30 g/mol and logP value indicative of moderate lipophilicity—make it suitable for drug delivery systems. Recent patents highlight derivatives of N-alkylpiperidines in ion channel modulators, aligning with the growing demand for neurological therapeutics. These applications address frequent search queries like "piperidine derivatives in medicine" and "hexyl-substituted amines uses."

In material science, CAS 21901-99-5 serves as a building block for polymeric catalysts and ligand designs. Its stability under thermal conditions (decomposition temperature >200°C) enables applications in high-performance polymers. Industry reports correlate its usage with advancements in corrosion inhibitors and lubricant additives, topics trending in industrial chemistry forums.

Safety profiles of 1-(hexan-2-yl)piperidine are documented in SDS sheets, emphasizing proper handling under laboratory ventilation systems. While not classified as hazardous under major OSHA standards, its amine functionality warrants pH-neutral storage conditions. These details respond to common search terms such as "piperidine compound safety" and "alkylamine storage guidelines."

Future research directions for CAS No. 21901-99-5 include its potential in asymmetric catalysis and chiral auxiliaries, addressing the pharmaceutical industry’s need for enantioselective synthesis. The compound’s versatility positions it as a candidate for catalysis innovation, a hot topic in ACS publications and R&D investment reports.